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Introduction

GDC-0834 is a potent and selective, reversible ATP-competitive inhibitor of Bruton's tyrosine
kinase (BTK).[1][2][3] BTK is a critical component of the B-cell receptor (BCR) signaling
pathway, which is essential for the proliferation, differentiation, and survival of B-cells.[1][4]
Dysregulation of the BCR/BTK signaling cascade is implicated in the pathogenesis of various
B-cell malignancies. This document provides detailed information on cell lines responsive to
GDC-0834 treatment, protocols for assessing its efficacy, and an overview of the targeted
signaling pathway.

While GDC-0834 was initially investigated for rheumatoid arthritis and its clinical development
was halted due to rapid metabolism in humans, its potent BTK inhibitory activity makes it a
valuable tool for preclinical research in oncology, particularly for B-cell malignancies.[5][6]

Data Presentation: GDC-0834 Potency

Quantitative data on the potency of GDC-0834 is summarized in the table below. While specific
IC50 values for GDC-0834 in a panel of cancer cell lines are not readily available in the public
domain, its high potency in biochemical and cellular assays has been established. Activated B-
cell like (ABC) subtype of Diffuse Large B-cell Lymphoma (DLBCL) cell lines, such as TMD8
and HBL-1, are known to be particularly dependent on the BCR/BTK signaling pathway and are
responsive to BTK inhibitors.[4][7][8][9]
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Assay Type Target IC50 Reference
Biochemical Assay BTK 5.9nM [3]
Cellular Assay BTK 6.4 nM [3]

Note: The specific cell line used for the cellular assay was not specified in the available

literature.

Signaling Pathway

GDC-0834 targets BTK, a key kinase in the B-cell receptor signaling pathway. Upon BCR
engagement, a cascade of phosphorylation events leads to the activation of downstream
pathways, including NF-kB, which promotes cell survival and proliferation. GDC-0834 inhibits
the kinase activity of BTK, thereby blocking this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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